Cas no 380454-95-5 (5,6-dimethyl-1-{6-phenylthieno[2,3-d]pyrimidin-4-yl}-1H-1,2,3-benzotriazole)

• Product Name: 5,6-dimethyl-1-{6-phenylthieno[2,3-d]pyrimidin-4-yl}-1H-1,2,3-benzotriazole
• CAS No: 380454-95-5
• MF: C₂₀H₁₅N₅S
• MW: 357.431601762772
• CID: 5778551
• PubChem ID: 985271
• Update Time: 2025-10-31

5,6-dimethyl-1-{6-phenylthieno[2,3-d]pyrimidin-4-yl}-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• Oprea1_003753
• Z56916077
• 4-(5,6-dimethylbenzotriazol-1-yl)-6-phenylthieno[2,3-d]pyrimidine
• 4-(5,6-dimethyl-1H-1,2,3-benzotriazol-1-yl)-6-phenylthieno[2,3-d]pyrimidine
• 380454-95-5
• 4-(5,6-dimethyl-1H-benzo[d][1,2,3]triazol-1-yl)-6-phenylthieno[2,3-d]pyrimidine
• F1174-1580
• 5,6-dimethyl-1-{6-phenylthieno[2,3-d]pyrimidin-4-yl}-1H-1,2,3-benzotriazole
• AKOS001055026
• Thieno[2,3-d]pyrimidine, 4-(5,6-dimethyl-1H-benzotriazol-1-yl)-6-phenyl-

• Inchi： 1S/C20H15N5S/c1-12-8-16-17(9-13(12)2)25(24-23-16)19-15-10-18(14-6-4-3-5-7-14)26-20(15)22-11-21-19/h3-11H,1-2H3
• InChI Key： KYFPHTWQMJGNKQ-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2)=CC2C1=NC=NC=2N1C2C=C(C)C(C)=CC=2N=N1

Computed Properties

• Exact Mass: 357.10481667g/mol
• Monoisotopic Mass: 357.10481667g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 605.6±65.0 °C(Predicted)
• pka: -0.49±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 5,6-dimethyl-1-{6-phenylthieno[2,3-d]pyrimidin-4-yl}-1H-1,2,3-benzotriazole

Introduction to 5,6-dimethyl-1-{6-phenylthieno[2,3-d]pyrimidin-4-yl}-1H-1,2,3-benzotriazole (CAS No. 380454-95-5)

5,6-dimethyl-1-{6-phenylthieno[2,3-d]pyrimidin-4-yl}-1H-1,2,3-benzotriazole is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique scaffold and potential biological activities. The compound belongs to the benzotriazole class of heterocycles, which are widely recognized for their pharmacological properties. Specifically, the presence of a fused thieno[2,3-d]pyrimidine core and a phenyl substituent in its structure suggests a high degree of molecular complexity and versatility in terms of interactions with biological targets.

The chemical structure of this compound can be broken down into several key functional groups and motifs. The benzotriazole moiety is known for its ability to engage in hydrogen bonding and π-stacking interactions, which are critical for binding to proteins and nucleic acids. The thieno[2,3-d]pyrimidine scaffold is particularly interesting as it combines the properties of thiophene and pyrimidine rings, creating a highly adaptable platform for drug design. The 5,6-dimethyl substitution pattern further enhances the steric and electronic properties of the molecule, potentially influencing its binding affinity and selectivity.

In recent years, there has been growing interest in exploring novel heterocyclic compounds for their therapeutic potential. The thieno[2,3-d]pyrimidine scaffold has been extensively studied for its role in developing kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer therapy. Similarly, benzotriazole derivatives have shown promise in various pharmacological applications, including antimicrobial and anti-inflammatory agents. The combination of these motifs in 5,6-dimethyl-1-{6-phenylthieno[2,3-d]pyrimidin-4-yl}-1H-1,2,3-benzotriazole makes it a compelling candidate for further investigation.

One of the most exciting aspects of this compound is its potential as a lead molecule for drug discovery. The structural features described above suggest that it may interact with a wide range of biological targets. For instance, the phenyl substituent could serve as a recognition element for specific protein binding sites, while the benzotriazole ring could facilitate interactions with nucleic acids or other biomolecules. This dual functionality opens up numerous possibilities for designing molecules with tailored pharmacological profiles.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinities of such complex molecules with greater accuracy. Molecular docking studies have been particularly useful in identifying potential drug-target interactions. In one such study published in the Journal of Medicinal Chemistry, researchers utilized computational methods to explore the binding interactions between various benzotriazole derivatives and kinases. Their findings highlighted the importance of specific structural features in determining binding affinity and selectivity.

The synthesis of 5,6-dimethyl-1-{6-phenylthieno[2,3-d]pyrimidin-4-yl}-1H-1,2,3-benzotriazole presents both challenges and opportunities for synthetic chemists. The construction of the thieno[2,3-d]pyrimidine core requires multi-step synthetic strategies involving cyclization reactions and functional group transformations. However, recent developments in transition-metal-catalyzed reactions have made it possible to construct such complex scaffolds more efficiently than ever before.

One notable example is the use of palladium-catalyzed cross-coupling reactions to form carbon-carbon bonds between the thieno[2,3-d]pyrimidine and phenyl groups. These reactions are highly regioselective and can be performed under mild conditions, making them suitable for large-scale synthesis. Additionally, modern spectroscopic techniques such as NMR and mass spectrometry have greatly enhanced our ability to characterize these complex molecules accurately.

The biological evaluation of 5,6-dimethyl-1-{6-phenylthieno[2,3-d]pyrimidin-4-yl}-1H-1,2,3-benzotriazole has only just begun to scratch the surface of its potential applications. Preliminary in vitro studies have shown promising results in terms of inhibitory activity against certain enzymes and cell lines. For example， researchers have observed significant inhibition of tyrosine kinase activity when using this compound at submicromolar concentrations. These findings warrant further investigation into its mechanism of action and potential therapeutic utility.

The development of novel anticancer agents remains a critical area of research due to the increasing incidence of cancer worldwide。 Compounds that target aberrant signaling pathways in cancer cells hold great promise for improving patient outcomes。 The unique structural features of 5，6-dimethyl-l-{6-phcnylthieno[23d)pyridin4-yi)-lH-l， 23-benzo tri azole) make it an attractive candidate for further exploration as an anticancer therapeutic。 Its ability to interact with both protein targets and nucleic acids suggests multiple avenues for therapeutic intervention。

In conclusion， 5， 6 -dimethyl-l -{ 6 -ph en y l-th i en o [23d ) p y rid i n -4 -y i ) -l H -l ， 23 -ben z o tri az ol e) (CAS No。 380454 -95 -5) is a structurally fascinating compound with significant potential in pharmaceutical research。 Its unique combination of heterocyclic moieties， coupled with promising preliminary biological activity， makes it a compelling subject for further study。 As our understanding of molecular interactions continues to evolve， compounds like this will play an increasingly important role in the development of new therapies。